Cas no 85405-05-6 (3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide)

• Product Name: 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide
• CAS No: 85405-05-6
• MF: C₂₅H₅₅NO₆P
• MW: 496.681069612503
• CID: 729433
• PubChem ID: 1378
• Update Time: 2025-06-27

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide
• 1-O-HEXADECYL-2-O-METHYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
• 1-O-HEXADECYL-2-O-METHYL-RAC-GLYCERO-3-PHOSPHO-CHOLINE,
• 1-hexadecyl-2-methylglycero-3-phosphatidylcholine
• 1-O-hexadecyl-2-methoxy-sn-glycero 3-phosphatidylcholine
• 1-O-hexadecyl-2-O-methylglycero-3-phosphocholine
• 1-O-Hexadecyl-2-O-methyl-sn-glycero-3-phosphorylcholine
• 1-O-Palmitoyl-2-O-methyl-sn-glycero-3-phosphorylcholine
• 1-o-palmityl-2-o-methyl-rac-glycero-3-phosphocholine
• 2-O-METHYL PAF
• 2-O-methyl platelet activating factor
• DL-A-PHOSPHATIDYLCHOLINE,B-O-METHYL-*GA MMA-O-HEXAD
• KBio2_000095
• Bio1_000572
• IDI1_033845
• KBio2_005231
• KBioSS_000095
• SCHEMBL8257173
• KBio2_002663
• Bio1_000083
• 85405-05-6
• Bio1_001061
• KBioGR_000095
• BSPBio_001375
• Bio2_000095
• 2-[(3-hexadecoxy-2-methoxypropoxy)-hydroxyphosphoryl]oxyethyl-trimethylazanium
• KBio3_000189
• KBio3_000190
• Bio2_000575
• CBiol_001797

• Inchi： 1S/C25H54NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-30-23-25(29-5)24-32-33(27,28)31-22-20-26(2,3)4/h25H,6-24H2,1-5H3/p+1
• InChI Key： RZNRKXGAJMGLIM-UHFFFAOYSA-O
• SMILES： P(=O)(O)(OCC(COCCCCCCCCCCCCCCCC)OC)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 495.36900
• Monoisotopic Mass: 496.37670047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 25
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 86.86000
• LogP: 6.77730

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide

Introduction to 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide (CAS No. 85405-05-6) and Its Applications in Modern Chemical Biology

The compound 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide (CAS No. 85405-05-6) represents a fascinating molecule with a complex structure that has garnered significant attention in the field of chemical biology. This compound belongs to a class of organophosphorus derivatives characterized by a highly functionalized backbone, which includes multiple oxygen and nitrogen atoms integrated into a long-chain hydrocarbon framework. The presence of phosphapentacontane core and various substituents such as hydroxy, methoxy, and trimethylammonium groups endows the molecule with unique chemical properties that make it a promising candidate for various biological applications.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. The phosphapentacontane moiety is known to interact with biological membranes, suggesting that it could be used as a scaffold for designing membrane-targeting agents. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents that can interact with membrane-bound receptors or enzymes. The hydroxy and methoxy groups further enhance the compound's ability to engage with biological targets by providing additional sites for hydrogen bonding and hydrophobic interactions.

The inner salt form of this compound indicates that it exists as a zwitterion, which can contribute to its solubility in both aqueous and organic solvents. This property is particularly advantageous for pharmaceutical applications, where solubility is a critical factor in drug formulation and delivery. In addition, the trimethylammonium group adds a positive charge to the molecule, which can facilitate its interaction with negatively charged biological targets such as proteins or nucleic acids.

Recent advancements in chemical biology have demonstrated the utility of organophosphorus compounds like this one in modulating enzyme activity. For instance, studies have shown that phosphorus-containing molecules can act as inhibitors or activators of various enzymes involved in metabolic pathways. The specific arrangement of functional groups in this compound may allow it to selectively interact with particular enzymes, thereby modulating their activity. This capability is particularly relevant in the context of developing treatments for metabolic disorders or cancer.

Another area where this compound shows promise is in the field of materials science. The long-chain hydrocarbon backbone combined with multiple polar functional groups makes it an excellent candidate for designing novel polymers or surfactants. These materials could find applications in drug delivery systems, where they could enhance the bioavailability of therapeutic agents or improve the stability of drug formulations.

The synthesis of this compound presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as solid-state NMR spectroscopy and mass spectrometry have been instrumental in characterizing the molecular structure and dynamics of this compound. These analytical methods have provided valuable insights into how the various functional groups contribute to the overall properties of the molecule.

In conclusion, 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide (CAS No. 85405-05-6) is a multifaceted compound with significant potential in chemical biology and materials science. Its unique structure and functional properties make it an attractive candidate for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.